Pergolide Sulfoxide
Pergolide Sulfoxide
Brand Name:
Vulcanchem
CAS No.:
72822-01-6
VCID:
VC0019335
InChI:
InChI=1S/C19H26N2OS/c1-3-7-21-11-13(12-23(2)22)8-16-15-5-4-6-17-19(15)14(10-20-17)9-18(16)21/h4-6,10,13,16,18,20H,3,7-9,11-12H2,1-2H3/t13-,16?,18-,23?/m1/s1
SMILES:
CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CS(=O)C
Molecular Formula:
C₁₉H₂₆N₂OS
Molecular Weight:
330.5 g/mol
Pergolide Sulfoxide
CAS No.: 72822-01-6
Reference Standards
VCID: VC0019335
Molecular Formula: C₁₉H₂₆N₂OS
Molecular Weight: 330.5 g/mol
| CAS No. | 72822-01-6 |
|---|---|
| Product Name | Pergolide Sulfoxide |
| Molecular Formula | C₁₉H₂₆N₂OS |
| Molecular Weight | 330.5 g/mol |
| IUPAC Name | (6aR,9R)-9-(methylsulfinylmethyl)-7-propyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline |
| Standard InChI | InChI=1S/C19H26N2OS/c1-3-7-21-11-13(12-23(2)22)8-16-15-5-4-6-17-19(15)14(10-20-17)9-18(16)21/h4-6,10,13,16,18,20H,3,7-9,11-12H2,1-2H3/t13-,16?,18-,23?/m1/s1 |
| Standard InChIKey | WOIHSNDTPKFAJW-ASVPFLOSSA-N |
| Isomeric SMILES | CCCN1C[C@@H](CC2[C@H]1CC3=CNC4=CC=CC2=C34)CS(=O)C |
| SMILES | CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CS(=O)C |
| Canonical SMILES | CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CS(=O)C |
| Synonyms | (8β)-8-[(Methylsulfinyl)methyl]-6-propylergoline; |
| PubChem Compound | 155749 |
| Last Modified | Nov 11 2021 |
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